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Compound of Interest

2-(Methylamino)-1-(4-
Compound Name: _ _
methylpiperazin-1-yl)ethanone

Cat. No.: BO61151

CAS Number: 166187-00-4[1]

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document addresses the request for an in-depth technical guide on 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. Following a comprehensive search of available scientific
literature and chemical databases, we can confirm the Chemical Abstracts Service (CAS)
number for this compound is 166187-00-4.

However, our extensive investigation did not yield any specific data regarding the biological
activity, experimental protocols, or associated signaling pathways for 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. The scientific literature accessible through our search does
not currently contain studies detailing its synthesis, mechanism of action, or any quantitative
experimental data.

While the search did identify information on structurally related piperazine and ethanone
derivatives, this information is not directly applicable to the target compound and has been
omitted to avoid providing misleading or irrelevant data.

Conclusion:

At present, there is a notable absence of published research on 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. Consequently, the core requirements for a technical guide,
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including data presentation in tables, detailed experimental protocols, and visualizations of
signaling pathways, cannot be fulfilled.

This document serves to confirm the CAS number and to highlight the current gap in scientific
knowledge regarding this specific chemical entity. Further research would be required to
elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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